Cas no 917748-53-9 (4-tert-Butyl-N-(4-oxo-4H-pyrido1,2-apyrimidin-3-yl)benzamide)

4-tert-Butyl-N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide is a specialized organic compound featuring a pyridopyrimidinone core linked to a tert-butyl-substituted benzamide group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The tert-butyl group enhances steric and electronic properties, while the pyridopyrimidinone moiety offers a versatile scaffold for further functionalization. Its well-defined molecular architecture makes it valuable for studying structure-activity relationships in drug discovery. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications. Suitable for use under controlled conditions, it requires proper handling due to its complex heterocyclic system.
4-tert-Butyl-N-(4-oxo-4H-pyrido1,2-apyrimidin-3-yl)benzamide structure
917748-53-9 structure
Product Name:4-tert-Butyl-N-(4-oxo-4H-pyrido1,2-apyrimidin-3-yl)benzamide
CAS No:917748-53-9
MF:C19H19N3O2
MW:321.373064279556
MDL:MFCD08068448
CID:4659659
PubChem ID:6457996
Update Time:2025-11-02

4-tert-Butyl-N-(4-oxo-4H-pyrido1,2-apyrimidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-TERT-BUTYL-N-(4-OXO-4H-PYRIDO[1,2-A]PYRIMIDIN-3-YL)BENZAMIDE
    • 4-tert-butyl-N-(4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
    • CCG-123190
    • 4-TERT-BUTYL-N-{4-OXO-4H-PYRIDO[1,2-A]PYRIMIDIN-3-YL}BENZAMIDE
    • 4-TERT-BUTYL-N-{4-OXOPYRIDO[1,2-A]PYRIMIDIN-3-YL}BENZAMIDE
    • 4-(tert-Butyl)-N-(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide
    • 917748-53-9
    • STK274243
    • AKOS000606572
    • 4-tert-Butyl-N-(4-oxo-4H-pyrido1,2-apyrimidin-3-yl)benzamide
    • MDL: MFCD08068448
    • Inchi: 1S/C19H19N3O2/c1-19(2,3)14-9-7-13(8-10-14)17(23)21-15-12-20-16-6-4-5-11-22(16)18(15)24/h4-12H,1-3H3,(H,21,23)
    • InChI Key: WAPCILSYIRCEEJ-UHFFFAOYSA-N
    • SMILES: C(NC1C(=O)N2C=CC=CC2=NC=1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

  • Exact Mass: 321.147726857g/mol
  • Monoisotopic Mass: 321.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 61.8Ų

4-tert-Butyl-N-(4-oxo-4H-pyrido1,2-apyrimidin-3-yl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 115.00 2022-06-03
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Matrix Scientific
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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